Cas no 1094352-35-8 (2-amino-5-fluoro-N,N-dimethylbenzamide)

• Product Name: 2-amino-5-fluoro-N,N-dimethylbenzamide
• CAS No: 1094352-35-8
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• MDL: MFCD11132641
• CID: 4571241
• PubChem ID: 43132637
• Update Time: 2025-06-15

2-amino-5-fluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-N,N-dimethylbenzamide
• SCHEMBL7452357
• A1-09090
• G70994
• MFCD11132641
• EN300-151716
• 1094352-35-8
• 2-amino-5-fluoro-N,N-dimethylbenzamide

• MDL： MFCD11132641
• Inchi： 1S/C9H11FN2O/c1-12(2)9(13)7-5-6(10)3-4-8(7)11/h3-5H,11H2,1-2H3
• InChI Key： LSXZWDBINMAGOI-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC(F)=CC=C1N

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-amino-5-fluoro-N,N-dimethylbenzamide

Comprehensive Overview of 2-Amino-5-fluoro-N,N-dimethylbenzamide (CAS No. 1094352-35-8): Properties, Applications, and Industry Insights

2-Amino-5-fluoro-N,N-dimethylbenzamide (CAS No. 1094352-35-8) is a fluorinated aromatic amide compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This N,N-dimethylbenzamide derivative contains both amino and fluoro functional groups, enabling diverse reactivity patterns. Recent literature highlights its role as a key intermediate in synthesizing bioactive molecules, particularly in kinase inhibitor development and crop protection agents.

The compound's molecular formula C₉H₁₁FN₂O and 182.20 g/mol molecular weight make it suitable for small-molecule drug discovery. Its logP value (predicted ~1.2) suggests moderate lipophilicity, balancing membrane permeability and solubility—a critical factor addressed in medicinal chemistry optimization discussions. Researchers frequently search for "fluorobenzamide synthesis" and "amino-dimethylbenzamide applications," reflecting growing interest in this chemical space.

Analytical characterization of 1094352-35-8 typically involves HPLC purity analysis (>98%), NMR spectroscopy (notable δ 2.8-3.2 ppm for dimethyl groups), and mass spectrometry (m/z 183.1 [M+H]⁺). Stability studies indicate optimal storage at 2-8°C under inert atmosphere, with particular attention to protecting the amino group from oxidation—a common query among laboratory technicians.

In pharmaceutical contexts, this scaffold appears in patents targeting neurodegenerative disorders and metabolic diseases. The fluoro substituent at the 5-position often enhances target binding affinity, as seen in recent JAK/STAT pathway inhibitors. Agrochemically, derivatives show promise as plant growth regulators, with the dimethylamide moiety improving systemic translocation in vascular plants.

Synthetic routes to 2-amino-5-fluoro-N,N-dimethylbenzamide commonly start from 5-fluoroanthranilic acid, progressing through amide coupling with dimethylamine. Process chemists frequently optimize coupling reagent selection (e.g., HATU vs. EDC) and protecting group strategies—topics dominating process chemistry forums. Green chemistry approaches utilizing catalytic amidation have reduced byproduct formation in pilot-scale productions.

The compound's crystallographic data (monoclinic P2₁/c space group) reveals intermolecular N-H···O hydrogen bonding, explaining its relatively high melting point (observed 148-151°C). This property makes it advantageous for solid-state formulation development, addressing frequent industry searches about "API physicochemical characterization."

Recent advancements in continuous flow chemistry have enabled safer handling of intermediates in the synthesis of 1094352-35-8, particularly during fluorination steps. This aligns with growing industry emphasis on PAT (Process Analytical Technology) implementation, as evidenced by increased searches for "flow chemistry for amides."

Regulatory status evaluations confirm 2-amino-5-fluoro-N,N-dimethylbenzamide isn't classified under hazardous categories in major pharmacopeias. However, proper PPE (personal protective equipment) including nitrile gloves and safety goggles remains recommended during handling—a precautionary measure often queried in EHS (Environment, Health & Safety) databases.

The compound's structure-activity relationship (SAR) profile continues to inspire novel analogs, particularly in fragment-based drug design. Computational studies suggest the electron-withdrawing fluoro group enhances π-stacking interactions with biological targets, making it valuable for virtual screening libraries—a hot topic in AI-assisted drug discovery platforms.

Market analysts note increasing demand for 1094352-35-8 from CDMOs (Contract Development & Manufacturing Organizations), with projected 7.2% CAGR in fluorinated building block sector through 2028. This growth parallels industry trends toward targeted therapeutics and precision agriculture solutions.

Quality control protocols emphasize genotoxic impurity monitoring during production, especially for arylamine-containing compounds. Modern LC-MS/MS methods achieve detection limits <0.1 ppm for potential mutagenic byproducts—addressing frequent quality assurance concerns in ICH M7 guideline compliance discussions.

In conclusion, 2-amino-5-fluoro-N,N-dimethylbenzamide represents a versatile scaffold bridging multiple disciplines. Its evolving applications in bioconjugation chemistry and material science (particularly MOF (Metal-Organic Framework) design) suggest untapped potential beyond traditional domains, positioning CAS 1094352-35-8 as a compound of enduring scientific interest.